N-{3-[(isopropylamino)carbonyl]phenyl}-2-methoxybenzamide

• Molecular Formula: C18H20N2O3
• Molecular Weight: 312.4 g/mol
• IUPAC Name: 2-methoxy-N-[3-(propan-2-ylcarbamoyl)phenyl]benzamide
• InChI: InChI=1S/C18H20N2O3/c1-12(2)19-17(21)13-7-6-8-14(11-13)20-18(22)15-9-4-5-10-16(15)23-3/h4-12H,1-3H3,(H,19,21)(H,20,22)
• InChI Key: AHTDYIPYXVLSCS-UHFFFAOYSA-N
• SMILES: CC(C)NC(=O)C1=CC(=CC=C1)NC(=O)C2=CC=CC=C2OC

Description

N-{3-[(isopropylamino)carbonyl]phenyl}-2-methoxybenzamide, also known as ML277, is a small molecule compound that has gained attention for its potential therapeutic applications. This compound has been studied extensively in recent years due to its ability to selectively activate the KCNQ1 potassium channel, which is implicated in various physiological processes.

Mechanism of Action

The mechanism of action of N-{3-[(isopropylamino)carbonyl]phenyl}-2-methoxybenzamide involves the selective activation of the KCNQ1 potassium channel. This channel is involved in regulating the electrical activity of cells, and its activation can lead to hyperpolarization of the cell membrane. This hyperpolarization can reduce the excitability of cells, which can be beneficial in various diseases.
Biochemical and Physiological Effects:
N-{3-[(isopropylamino)carbonyl]phenyl}-2-methoxybenzamide has been found to have various biochemical and physiological effects. The compound has been shown to selectively activate the KCNQ1 potassium channel, which can lead to hyperpolarization of the cell membrane. This can reduce the excitability of cells, which can be beneficial in diseases that involve abnormal electrical activity in cells.

Advantages and Limitations for Lab Experiments

One of the main advantages of N-{3-[(isopropylamino)carbonyl]phenyl}-2-methoxybenzamide is its selective activation of the KCNQ1 potassium channel. This makes it a potential candidate for the treatment of diseases that involve abnormal electrical activity in cells. However, one of the limitations of N-{3-[(isopropylamino)carbonyl]phenyl}-2-methoxybenzamide is its limited solubility in water, which can make it difficult to use in some lab experiments.

Future Directions

There are several future directions for research on N-{3-[(isopropylamino)carbonyl]phenyl}-2-methoxybenzamide. One area of research is the development of more potent and selective KCNQ1 activators. Another area of research is the investigation of the therapeutic potential of N-{3-[(isopropylamino)carbonyl]phenyl}-2-methoxybenzamide in various diseases, including epilepsy, cardiac arrhythmia, and cancer. Additionally, further studies are needed to investigate the long-term effects of N-{3-[(isopropylamino)carbonyl]phenyl}-2-methoxybenzamide and its potential side effects.

Synthesis Methods

The synthesis of N-{3-[(isopropylamino)carbonyl]phenyl}-2-methoxybenzamide involves a multi-step process that includes the condensation of 2-methoxybenzoyl chloride with N-isopropylcarbodiimide to form the intermediate compound. This is followed by the reaction of the intermediate with N-isopropylamine to form the final product, N-{3-[(isopropylamino)carbonyl]phenyl}-2-methoxybenzamide.

Scientific Research Applications

N-{3-[(isopropylamino)carbonyl]phenyl}-2-methoxybenzamide has been extensively studied for its potential therapeutic applications in various diseases, including epilepsy, cardiac arrhythmia, and cancer. The compound has been found to selectively activate the KCNQ1 potassium channel, which is involved in regulating the electrical activity of cells. This makes it a potential candidate for the treatment of diseases that involve abnormal electrical activity in cells.